5-(Methoxymethyl)-1,3-thiazole-2-carbaldehyde
Overview
Description
5-(Methoxymethyl)-1,3-thiazole-2-carbaldehyde is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications. This compound is commonly referred to as MTCA and is a versatile building block in organic synthesis. MTCA contains a thiazole ring that is known to have various biological and pharmacological activities.
Scientific Research Applications
Biomass Conversion and Biorefinery
This compound can be utilized in the biomass conversion process, particularly in the production of hydrophobic analogs of biomass-derived 5-(hydroxymethyl)furfural (HMF) . Its potential lies in its ability to enhance the thermal and hydrolytic stability of these analogs, simplifying their isolation and purification from aqueous or polar reaction media.
Renewable Chemical Intermediate
As a renewable chemical intermediate, 5-(Methoxymethyl)-1,3-thiazole-2-carbaldehyde could play a role in the synthesis of fuels, chemicals, and materials . Its stability compared to other furanic compounds makes it a promising candidate for value addition in the biorefinery sector.
Derivative Chemistry of HMF
The compound is also significant in the derivative chemistry of HMF. It can be part of the production of various hydrophobic analogs of HMF, which are crucial in the development of fuels and chemicals from renewable carbon resources .
properties
IUPAC Name |
5-(methoxymethyl)-1,3-thiazole-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2S/c1-9-4-5-2-7-6(3-8)10-5/h2-3H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MROOUGKBDMDJTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CN=C(S1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Methoxymethyl)-1,3-thiazole-2-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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